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Abstract
This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the formulation of Diampromide Hydrochloride for preclinical

research applications. Diampromide is a potent opioid analgesic and a structural analog of

fentanyl, classified as a Schedule I controlled substance in the United States.[1][2] This

classification imposes stringent regulatory and handling requirements. This guide details the

critical physicochemical properties of Diampromide Hydrochloride, provides validated, step-

by-step protocols for preparing stock solutions and working formulations for in vitro and in vivo

studies, and emphasizes the principles of scientific integrity and safety. The protocols are

designed to be self-validating, with explanations of the causality behind experimental choices

to ensure reproducibility and accuracy in research settings.
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Diampromide is an opioid analgesic from the ampromide family, developed in the 1960s.[1]

Structurally, it can be described as a ring-opened analogue of fentanyl and exhibits a potency

comparable to morphine.[1] Due to its high potential for abuse and lack of accepted medical

use in the United States, it is regulated as a Schedule I compound.[2][3] Therefore, its use is

restricted to licensed research and forensic applications.[2]

Accurate and consistent formulation is the bedrock of reliable pharmacological data. This note

addresses the specific challenges of working with Diampromide Hydrochloride, including its

solubility profile and the critical need for adherence to safety and regulatory statutes.

Physicochemical Properties & Critical Safety
Considerations
A thorough understanding of a compound's properties is essential for developing stable and

effective formulations.

Key Physicochemical Data
The fundamental properties of Diampromide and its hydrochloride salt are summarized below.

Property Value Source

Formal Name

N-[2-[methyl(2-

phenylethyl)amino]propyl]-N-

phenyl-propanamide,

monohydrochloride

[2]

CAS Number
1346602-83-2 (HCl Salt); 552-

25-0 (Free Base)
[2][3]

Molecular Formula C₂₁H₂₈N₂O • HCl [2]

Formula Weight 360.9 g/mol [2]

Appearance Crystalline solid [2]

Purity ≥98% (for analytical standards) [2]

pKa (Predicted) ~8.5-9.5 (Tertiary Amine)
Predicted based on chemical

structure
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Note on pKa: An experimental pKa value for Diampromide is not readily available in the

literature. Based on the tertiary amine moiety in its structure, a pKa in the basic range is

predicted. This implies that Diampromide Hydrochloride will be ionized and more soluble in

aqueous solutions at neutral to acidic pH.

Solubility Profile
Diampromide Hydrochloride is supplied as a crystalline solid.[2] Its solubility in common

laboratory solvents is a critical factor for formulation design.

Solvent Solubility
Concentration
(mM)

Source

DMF 30 mg/mL ~83.1 [2]

Ethanol 30 mg/mL ~83.1 [2]

DMSO 10 mg/mL ~27.7 [2]

PBS (pH 7.2) 10 mg/mL ~27.7 [2]

Methanol 1 mg/mL ~2.8 [2]

Expert Insight: The high solubility in organic solvents like DMF and Ethanol makes them

suitable for initial solubilization, but their toxicity often precludes their direct use in biological

systems. DMSO is a common choice for creating high-concentration primary stock solutions

due to its strong solvating power and compatibility with further aqueous dilution. The moderate

aqueous solubility in PBS (10 mg/mL) is advantageous for preparing final formulations for in

vivo use.[2]

Stability & Storage
Specific stability data for Diampromide Hydrochloride is limited. However, principles of

chemical stability for similar molecules can be applied.[4]

Hydrolytic Degradation: The amide linkage in the Diampromide structure could be

susceptible to hydrolysis under strongly acidic or basic conditions, especially with prolonged

exposure to elevated temperatures.
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Oxidative Degradation: While less common for this structure, exposure to oxidizing agents or

atmospheric oxygen over long periods in solution could potentially lead to degradation.

Recommendation: To ensure experimental integrity, it is best practice to:

Store the solid compound at -20°C, protected from light and moisture.[2]

Prepare stock solutions fresh whenever possible.

If storage of stock solutions is necessary, store them in small, single-use aliquots at -20°C

or -80°C to minimize freeze-thaw cycles.

For aqueous solutions, use buffers within a neutral pH range and consider sterile filtration

to prevent microbial growth.

Mandatory Regulatory Compliance & Safe Handling
Trustworthiness Pillar: Adherence to regulatory and safety protocols is non-negotiable and

forms the basis of trustworthy research.

Diampromide is a Schedule I Controlled Substance in the United States.[1][2] All personnel and

institutions must comply with federal (DEA) and state regulations.[5][6]

Licensing: Researchers must obtain a specific Schedule I research license from the DEA and

any required state authorizations before purchasing or possessing the compound.[5][7][8]

Security: The compound must be stored in a securely locked, substantially constructed

cabinet or safe, compliant with 21 CFR 1301.72 regulations. Access must be strictly limited

to authorized personnel.[6]

Record Keeping: Meticulous and contemporaneous records of acquisition, use, and disposal

are mandatory. A log must be maintained that tracks every milligram of the substance from

receipt to final disposition.[9]

Personal Protective Equipment (PPE): Standard laboratory PPE, including a lab coat, safety

glasses, and gloves, must be worn at all times when handling Diampromide
Hydrochloride.
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Handling: Weighing and formulating should be performed in a well-ventilated area or a

chemical fume hood to prevent inhalation of the crystalline powder.

Protocol: Preparation of Primary Stock Solutions
This protocol details the preparation of a 10 mg/mL primary stock solution in DMSO, a common

starting point for most research applications.

Rationale
DMSO is selected as the vehicle for the primary stock due to its ability to solubilize

Diampromide Hydrochloride at a reasonably high concentration (10 mg/mL) and its miscibility

with aqueous media used in subsequent dilutions.[2] This concentration provides flexibility for

creating a wide range of working solutions.

Materials
Diampromide Hydrochloride (≥98% purity)

Anhydrous, sterile-filtered DMSO

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer and/or sonicator

Step-by-Step Protocol
Pre-Calculation: Determine the required mass of Diampromide HCl. To prepare 1 mL of a 10

mg/mL solution, you need 10 mg of the compound.

Aliquot Compound: In a chemical fume hood, carefully weigh 10.0 mg of Diampromide HCl

powder and place it into a sterile vial.

Expert Insight: Weighing directly into the storage vial minimizes material loss from transfer.

Add Solvent: Add 1.0 mL of anhydrous DMSO to the vial.
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Solubilization: Cap the vial securely and vortex thoroughly for 1-2 minutes. If particulates

remain, sonicate the vial in a water bath for 5-10 minutes until the solution is clear.

Quality Control (QC): Visually inspect the solution against a bright background to ensure

complete dissolution and absence of any particulate matter.

Labeling & Storage: Clearly label the vial with the compound name, concentration (10 mg/mL

or 27.7 mM), solvent (DMSO), date, and preparer's initials. For storage, create small-volume

aliquots (e.g., 20-50 µL) in microcentrifuge tubes and store at -20°C. This self-validating step

prevents degradation from repeated freeze-thaw cycles.

Protocol: Formulation for In Vitro Applications
This section describes the preparation of working solutions for cell-based assays from the 10

mg/mL DMSO primary stock.

Rationale
Most in vitro assays are aqueous-based. The DMSO stock must be diluted into a suitable buffer

or cell culture medium. A key consideration is the final concentration of DMSO, which can be

toxic to cells or cause experimental artifacts. The final DMSO concentration should ideally be

kept below 0.5%, and a vehicle control (medium with the same final DMSO concentration) must

always be included in the experiment.

Workflow for Serial Dilution
The following diagram illustrates a typical serial dilution workflow to reach a final desired

concentration in a cell culture plate.
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Solution Preparation

96-Well Plate Assay

Final Concentration

Primary Stock
10 mg/mL (27.7 mM)

in 100% DMSO

Intermediate Stock
100 µM

in Culture Medium

 1:2770 Dilution 
(e.g., 2 µL stock in 5.54 mL medium)

Final Well
(e.g., 200 µL total volume)

 Add 2 µL of Intermediate Stock 
to 198 µL of cells in medium

Final Concentration = 1 µM
Final DMSO = ~0.00036%

Click to download full resolution via product page

Caption: Workflow for preparing a 1 µM final concentration for an in vitro assay.

Step-by-Step Protocol (Example for 1 µM Final
Concentration)

Prepare Intermediate Stock (100X): Based on your final desired concentration, prepare an

intermediate stock in your final aqueous medium (e.g., DMEM + 10% FBS). To achieve a
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final concentration of 1 µM in the well, a 100 µM intermediate stock is convenient.

Thaw one aliquot of the 10 mg/mL (27.7 mM) primary stock.

Dilute the primary stock 1:277 into culture medium to get a 100 µM intermediate stock.

(e.g., add 2 µL of primary stock to 552 µL of medium). Vortex gently.

Expert Insight: Preparing a larger volume of intermediate stock ensures consistency

across multiple wells or plates. Always add the DMSO stock to the aqueous medium, not

the other way around, to prevent precipitation.

Dose Cells: For a standard 96-well plate assay with a final volume of 200 µL, add 2 µL of the

100 µM intermediate stock to each well containing 198 µL of cells in suspension or media.

This performs the final 1:100 dilution.

Prepare Vehicle Control: In separate wells, add 2 µL of a corresponding "dummy"

intermediate stock (prepared by diluting DMSO 1:277 in medium) to 198 µL of cells. This

ensures the vehicle control has the exact same final DMSO concentration as the treated

wells.

Protocol: Formulation for In Vivo Applications
Formulating compounds for animal studies requires careful selection of a vehicle that is safe,

non-toxic, and maintains the compound in solution.

Rationale and Vehicle Selection
The goal is to create a sterile, isotonic, and stable formulation suitable for parenteral

administration (e.g., intravenous, intraperitoneal, subcutaneous). Due to the limited aqueous

solubility of many compounds, a co-solvent system is often required. A common, well-tolerated

vehicle for preclinical studies is a ternary system of DMSO, a non-ionic surfactant like Tween®

80, and saline.

DMSO: Acts as the primary solubilizing agent.

Tween® 80 (Polysorbate 80): Acts as a surfactant to improve solubility and prevent

precipitation upon injection into the aqueous environment of the bloodstream.
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Saline (0.9% NaCl): The primary diluent, used to make the final solution isotonic.

Step-by-Step Protocol (Example for 1 mg/kg dose in
mice)
This protocol creates a 0.2 mg/mL dosing solution in a vehicle of 5% DMSO / 10% Tween® 80 /

85% Saline. This allows for a standard dosing volume of 5 mL/kg.

Pre-Calculation:

Animal weight: Assume an average mouse weight of 20 g (0.02 kg).

Dose: 1 mg/kg.

Total dose per mouse: 1 mg/kg * 0.02 kg = 0.02 mg.

Dosing volume: 5 mL/kg * 0.02 kg = 0.1 mL (100 µL).

Required concentration: 0.02 mg / 0.1 mL = 0.2 mg/mL.

Protocol:

Prepare Vehicle:

In a sterile tube, combine 100 µL of Tween® 80 and 50 µL of DMSO.

Vortex until the mixture is homogeneous.

Add 850 µL of sterile 0.9% saline to bring the total volume to 1 mL. Vortex thoroughly. This

is the final vehicle.

Prepare Dosing Solution (0.2 mg/mL):

From the 10 mg/mL primary DMSO stock, take a small volume. For example, to make 1

mL of 0.2 mg/mL solution, you will need 0.2 mg of the compound. This is equivalent to 20

µL of the 10 mg/mL stock.

In a new sterile tube, add 20 µL of the 10 mg/mL Diampromide HCl stock.
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Add 980 µL of the pre-made vehicle from step 1.

Vortex vigorously until the solution is perfectly clear.

Final QC and Administration:

Visually inspect for any signs of precipitation.

If for IV administration, the solution must be passed through a 0.22 µm sterile filter to

remove any potential particulates and ensure sterility.

Administer the calculated volume (100 µL for a 20g mouse) via the desired route.

Self-Validation: Always prepare a corresponding vehicle-only control group that receives

the same volume of the 5/10/85 vehicle without the drug.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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